2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide

• IUPAC Name: 2-ethyl-N-[[1-(2-phenylethyl)piperidin-4-yl]methyl]pyrimidine-5-carboxamide
• InChI: InChI=1S/C21H28N4O/c1-2-20-22-15-19(16-23-20)21(26)24-14-18-9-12-25(13-10-18)11-8-17-6-4-3-5-7-17/h3-7,15-16,18H,2,8-14H2,1H3,(H,24,26)
• InChI Key: QKXWBKYQIQEGDY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)NCC2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C21H28N4O
• Molecular Weight: 352.5 g/mol

Description

2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide, also known as EPPMP, is a synthetic compound that has been studied for its potential use in the field of medicine. EPPMP has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide acts as a partial agonist at the mu-opioid receptor and a full agonist at the delta-opioid receptor. It also inhibits the reuptake of norepinephrine and serotonin, leading to an increase in their levels in the brain. These mechanisms of action contribute to 2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide's anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
Studies have shown that 2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide can reduce anxiety and depression-like behaviors in animal models. It has also been found to reduce drug-seeking behavior in rats trained to self-administer cocaine. Additionally, 2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide has been shown to have analgesic effects, possibly through its interaction with the mu-opioid receptor.

Advantages and Limitations for Lab Experiments

One advantage of studying 2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide is its unique mechanism of action, which differs from other drugs currently used to treat anxiety and depression. However, one limitation is the lack of studies on its long-term effects and safety profile.

Future Directions

1. Further studies on the safety and efficacy of 2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide in humans.
2. Investigation of the potential use of 2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide in treating other medical conditions, such as chronic pain and post-traumatic stress disorder.
3. Exploration of the optimal dosage and administration route of 2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide.
4. Development of analogs of 2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide with improved pharmacological properties.
5. Investigation of the potential use of 2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of 2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide involves the reaction between 2-ethyl-5-formylpyrimidine and N-[1-(2-phenylethyl)piperidin-4-yl]methylamine. The reaction is carried out in the presence of a catalyst and under specific conditions to yield the desired product.

Scientific Research Applications

2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide has been studied for its potential use in treating various medical conditions, including anxiety, depression, and addiction. Research has shown that 2-ethyl-N-{[1-(2-phenylethyl)-4-piperidinyl]methyl}-5-pyrimidinecarboxamide interacts with specific receptors in the brain, which can modulate neurotransmitter release and ultimately affect behavior.